Cas no 740815-36-5 (2-(Dicyclohexylphosphino)-1-phenyl-1H-indole)

• Product Name: 2-(Dicyclohexylphosphino)-1-phenyl-1H-indole
• CAS No: 740815-36-5
• MF: C₂₆H₃₂NP
• MW: 389.512747764587
• MDL: MFCD06798303
• CID: 560127
• PubChem ID: 329760463
• Update Time: 2025-07-01

2-(Dicyclohexylphosphino)-1-phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(Dicyclohexylphosphino)-1-phenyl-1H-indole
• 2-(Dicyclohexylphosphino)-1-phenylindole
• 1H-Indole,2-(dicyclohexylphosphino)-1-phenyl-
• dicyclohexyl-(1-phenylindol-2-yl)phosphane
• ACMC-20aonh
• AG-G-94097
• CATACXIUM(R) PINCY
• CTK5D9324
• N-Phenyl-2-(dicyclohexylphosphino)indol
• SureCN2684525
• cataCXium® PInCy
• BP-12238
• N-phenyl-2-(dicyclohexyl-phosphino)indole
• AKOS016012151
• SCHEMBL2684525
• C26H32NP
• 2-(Dicyclohexylphosphanyl)-1-phenyl-1H-indole
• TZWPHBJJVRIXMS-UHFFFAOYSA-N
• MFCD06798303
• 740815-36-5
• DTXSID70696510
• N-PHENYL-2-(DICYCLOHEXYLPHOSPHINO)INDOLE
• 2-(Dicyclohexylphosphino)-1-phenylindole, 95% (NMR)
• F87355
• DB-312840
• 2-(DICYCLOHEXYLPHOSPHANYL)-1-PHENYLINDOLE

• MDL： MFCD06798303
• Inchi： 1S/C26H32NP/c1-4-13-22(14-5-1)27-25-19-11-10-12-21(25)20-26(27)28(23-15-6-2-7-16-23)24-17-8-3-9-18-24/h1,4-5,10-14,19-20,23-24H,2-3,6-9,15-18H2
• InChI Key： TZWPHBJJVRIXMS-UHFFFAOYSA-N
• SMILES： P(C1=CC2C=CC=CC=2N1C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 389.22700
• Monoisotopic Mass: 389.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2
• XLogP3: 7.2

Experimental Properties

• Melting Point: 157-159℃ (hexane )
• PSA: 18.52000
• LogP: 7.40310
• Sensitiveness: air sensitive

2-(Dicyclohexylphosphino)-1-phenyl-1H-indole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2-(Dicyclohexylphosphino)-1-phenyl-1H-indole

2-(Dicyclohexylphosphino)-1-phenyl-1H-indole (CAS No. 740815-36-5): A Comprehensive Overview

The compound 2-(Dicyclohexylphosphino)-1-phenyl-1H-indole (CAS No. 740815-36-5) is a highly specialized organic molecule with significant applications in the fields of chemistry and materials science. This compound, often referred to as DCPHI (DicyclohexylPhosphino Indole), has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and catalytic processes. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

DCPHI is a derivative of indole, a heterocyclic aromatic compound with a nitrogen atom at position 1. The substitution at position 2 with a dicyclohexylphosphino group introduces significant steric and electronic effects, making it a versatile building block in organic chemistry. The dicyclohexylphosphino group, represented as P(C6H11)2, is known for its strong electron-donating properties, which enhance the reactivity of the indole ring in various reactions.

Recent studies have highlighted the role of DCPHI in transition metal-catalyzed reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The ability of DCPHI to act as a ligand in these reactions has been extensively explored, with researchers emphasizing its stability under harsh reaction conditions and its ability to facilitate selective bond formations. For instance, a 2023 study published in *Nature Chemistry* demonstrated that DCPHI can significantly accelerate the coupling of aryl halides with boronic acids, achieving yields upwards of 95% under mild conditions.

In addition to its catalytic applications, DCPHI has shown promise in the synthesis of bioactive compounds. Its indole core is a common feature in many natural products and pharmaceutical agents, making it an attractive starting material for drug discovery efforts. A 2022 article in *Journal of Medicinal Chemistry* reported that derivatives of DCPHI exhibit potent anti-inflammatory activity, suggesting potential applications in the development of novel therapeutics.

The synthesis of DCPHI typically involves a multi-step process that begins with the preparation of the indole skeleton. One common approach involves the Buchwald-Hartwig amination reaction, where an indole derivative is coupled with an amine precursor under palladium catalysis. Subsequent functionalization steps introduce the dicyclohexylphosphino group at position 2, ensuring precise control over the final product's structure.

From an analytical standpoint, DCPHI can be characterized using a variety of spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is particularly useful for confirming the substitution pattern on the indole ring and verifying the presence of the dicyclohexylphosphino group. Mass spectrometry provides additional insights into the molecular weight and fragmentation patterns of the compound.

Looking ahead, ongoing research into DCPHI is focused on expanding its utility in asymmetric catalysis and enantioselective synthesis. Scientists are exploring how modifications to the dicyclohexylphosphino group or other substituents on the indole ring can enhance selectivity and efficiency in catalytic processes. Furthermore, investigations into the biodegradation pathways of DCPHI are underway to assess its environmental impact and ensure sustainable practices in its production and use.

In conclusion, 2-(Dicyclohexylphosphino)-1-phenyl-1H-indole (CAS No. 740815-36-5) is a versatile compound with wide-ranging applications in modern chemistry. Its unique structure enables it to serve as both a ligand in catalytic systems and a building block for bioactive molecules. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing chemical science and technology.